Cas no 862807-14-5 ((2E)-N-(4,6-difluoro-1,3-benzothiazol-2-yl)-3-(thiophen-2-yl)prop-2-enamide)

• Product Name: (2E)-N-(4,6-difluoro-1,3-benzothiazol-2-yl)-3-(thiophen-2-yl)prop-2-enamide
• CAS No: 862807-14-5
• MF: C₁₄H₈F₂N₂OS₂
• MW: 322.352927207947
• CID: 5902969
• PubChem ID: 2159184
• Update Time: 2025-10-29

(2E)-N-(4,6-difluoro-1,3-benzothiazol-2-yl)-3-(thiophen-2-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 2-Propenamide, N-(4,6-difluoro-2-benzothiazolyl)-3-(2-thienyl)-
• (2E)-N-(4,6-difluoro-1,3-benzothiazol-2-yl)-3-(thiophen-2-yl)prop-2-enamide
• F0600-0060
• N-(4,6-Difluorobenzo[d]thiazol-2-yl)-3-(thiophen-2-yl)acrylamide
• 862807-14-5
• AKOS024586022
• (E)-N-(4,6-difluoro-1,3-benzothiazol-2-yl)-3-thiophen-2-ylprop-2-enamide
• (E)-N-(4,6-difluorobenzo[d]thiazol-2-yl)-3-(thiophen-2-yl)acrylamide

• Inchi： 1S/C14H8F2N2OS2/c15-8-6-10(16)13-11(7-8)21-14(18-13)17-12(19)4-3-9-2-1-5-20-9/h1-7H,(H,17,18,19)
• InChI Key： MISIJGLXFVRRCK-UHFFFAOYSA-N
• SMILES： C(NC1=NC2=C(F)C=C(F)C=C2S1)(=O)C=CC1SC=CC=1

Computed Properties

• Exact Mass: 322.00461155g/mol
• Monoisotopic Mass: 322.00461155g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 98.5Ų

Experimental Properties

• Density: 1.564±0.06 g/cm3(Predicted)
• pka: 8.45±0.70(Predicted)

Additional information on (2E)-N-(4,6-difluoro-1,3-benzothiazol-2-yl)-3-(thiophen-2-yl)prop-2-enamide

Research Briefing on (2E)-N-(4,6-difluoro-1,3-benzothiazol-2-yl)-3-(thiophen-2-yl)prop-2-enamide (CAS: 862807-14-5)

In recent years, the compound (2E)-N-(4,6-difluoro-1,3-benzothiazol-2-yl)-3-(thiophen-2-yl)prop-2-enamide (CAS: 862807-14-5) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical implications.

The compound, characterized by its unique benzothiazole and thiophene moieties, has been investigated for its role as a kinase inhibitor, particularly in the context of cancer therapy. Recent studies have highlighted its ability to selectively target specific kinases involved in tumor proliferation and metastasis. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against fibroblast growth factor receptors (FGFRs), which are often overexpressed in various cancers.

In addition to its anticancer properties, (2E)-N-(4,6-difluoro-1,3-benzothiazol-2-yl)-3-(thiophen-2-yl)prop-2-enamide has also shown promise in the treatment of inflammatory diseases. A preclinical study conducted by researchers at the University of Cambridge revealed that the compound effectively modulates the NF-κB signaling pathway, thereby reducing inflammation in animal models of rheumatoid arthritis. These findings suggest its potential as a dual-action therapeutic agent.

The synthesis of this compound has been optimized in recent years to improve yield and purity. A 2022 report in Organic Process Research & Development detailed a novel, scalable synthetic route that employs a palladium-catalyzed cross-coupling reaction, achieving a 75% overall yield. This advancement is expected to facilitate further preclinical and clinical studies.

Despite these promising developments, challenges remain. The compound's pharmacokinetic profile, including its bioavailability and metabolic stability, requires further investigation. Preliminary data indicate that it undergoes rapid hepatic metabolism, which may limit its efficacy in vivo. Researchers are currently exploring prodrug strategies and formulation improvements to address these issues.

In conclusion, (2E)-N-(4,6-difluoro-1,3-benzothiazol-2-yl)-3-(thiophen-2-yl)prop-2-enamide represents a promising candidate for the development of novel therapeutics in oncology and inflammation. Ongoing research efforts are focused on optimizing its pharmacological properties and elucidating its mechanism of action in greater detail. Future studies will be critical in determining its translational potential and clinical applicability.